Cas no 637015-80-6 (2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile)

• Product Name: 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile
• CAS No: 637015-80-6
• MF: C₁₁H₆Cl₂N₂S
• MW: 269.149738788605
• CID: 500755
• PubChem ID: 716375
• Update Time: 2025-06-30

2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile,4-(3,4-dichlorophenyl)-
• 2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acetonitrile
• 4-(3,4-DICHLORO-PHENYL)-THIAZOL-2-YL]-ACETONITRILE
• [4-(3,4-Dichloro-phenyl)-thiazol-2-yl]-acetonitrile
• 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile
• HMS1533E05
• Oprea1_370624
• 2-(4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl)acetonitrile
• DTXSID70352003
• CS-0220319
• NS00016188
• 2-(4-(3,4-Dichlorophenyl)thiazol-2-yl)acetonitrile
• Maybridge4_004317
• AKOS000117318
• EN300-06351
• E82501
• MFCD01765118
• BRD-K02822928-001-01-7
• Z48849066
• 637015-80-6
• SCHEMBL5100600
• DB-073366

• Inchi： 1S/C11H6Cl2N2S/c12-8-2-1-7(5-9(8)13)10-6-16-11(15-10)3-4-14/h1-2,5-6H,3H2
• InChI Key： QUKXPETXDIENML-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(CC#N)=N1)Cl

Computed Properties

• Exact Mass: 267.96300
• Monoisotopic Mass: 267.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 434°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.628
• PSA: 64.92000
• LogP: 4.18298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile

Comprehensive Overview of 2-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylacetonitrile (CAS No. 637015-80-6)

The compound 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 637015-80-6) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the thiazole ring and dichlorophenyl moiety, make it a valuable intermediate for synthesizing biologically active compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

One of the most searched questions related to 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile is its role in medicinal chemistry. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, contributing to antimicrobial, anti-inflammatory, and anticancer properties. This compound's acetonitrile group further enhances its reactivity, making it a versatile building block for designing novel therapeutic agents. Recent studies have explored its derivatives as potential inhibitors of enzymes involved in metabolic disorders, aligning with the growing demand for precision medicine solutions.

In the context of agrochemical innovation, CAS No. 637015-80-6 has been investigated for its utility in developing next-generation pesticides. The dichlorophenyl segment is known to exhibit herbicidal and fungicidal activities, addressing the global need for sustainable crop protection methods. With the rise of green chemistry trends, researchers are optimizing synthetic routes to produce this compound with minimal environmental impact, a topic frequently queried in AI-driven literature searches.

The synthesis of 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile typically involves multi-step reactions, including cyclization and nitrile functionalization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structure—keywords often associated with quality control in pharmaceutical manufacturing. Its stability under various storage conditions is another hot topic, particularly for industrial-scale applications requiring long-term shelf life.

From a commercial perspective, suppliers of CAS No. 637015-80-6 emphasize its high yield and scalability, catering to the bulk chemical market. Regulatory compliance, such as REACH and GMP certifications, is frequently highlighted to meet the stringent requirements of global buyers. The compound’s safety data sheet (SDS) and handling guidelines are also among the top-searched documents, reflecting the industry’s focus on occupational health and safety standards.

Emerging trends in computational chemistry have further propelled interest in this molecule. Molecular docking studies predict its binding affinity with biological targets, accelerating virtual screening processes. This aligns with the increasing use of AI-assisted drug design, where researchers leverage algorithms to identify promising candidates like 2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylacetonitrile before lab validation.

In summary, 637015-80-6 represents a nexus of innovation across multiple scientific disciplines. Its relevance to drug development, sustainable agriculture, and advanced material science ensures continued exploration and demand. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing contemporary challenges in health and environmental sustainability.